Technical Guide: Therapeutic Potential of 2,3,4-Substituted Chromenes
Executive Summary The chromene (benzopyran) scaffold represents a "privileged structure" in medicinal chemistry—a molecular framework capable of providing ligands for diverse biological targets. Specifically, 2,3,4-subst...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The chromene (benzopyran) scaffold represents a "privileged structure" in medicinal chemistry—a molecular framework capable of providing ligands for diverse biological targets. Specifically, 2,3,4-substituted 4H-chromenes have emerged as high-value pharmacophores due to their structural rigidity, lipophilicity, and ability to interact with distinct binding pockets in oncology (tubulin/Bcl-2), inflammation (COX-2/TLR4), and infectious disease (DNA gyrase).
This guide provides a rigorous technical analysis of the structure-activity relationships (SAR), synthetic methodologies, and mechanistic pathways defining this class of therapeutics.[1] It is designed to move beyond basic literature reviews, offering reproducible protocols and causal mechanistic insights for drug development professionals.
Structural Biology & SAR Analysis
The pharmacological versatility of the chromene core stems from the electronic and steric tunability of the 2, 3, and 4 positions.
The Pharmacophore Map
The following DOT diagram illustrates the critical Structure-Activity Relationship (SAR) rules derived from recent high-potency analogs (e.g., MX-58151, C4-aryl derivatives).
Figure 1: SAR map highlighting critical substitution patterns for maximizing therapeutic index in 2,3,4-substituted chromenes.
The most validated therapeutic application of 2-amino-4-aryl-3-cyano-4H-chromenes is the disruption of microtubule dynamics.
Mechanism of Action
These compounds function as Microtubule Destabilizing Agents (MDAs) . They bind to the colchicine-binding site at the interface of
- and -tubulin. Unlike taxanes (which stabilize microtubules), chromenes inhibit polymerization, leading to mitotic catastrophe.
Pathway Logic:
Binding: The C4-aryl moiety (often trimethoxy-substituted) occupies the hydrophobic pocket of
-tubulin.
Arrest: Prevention of spindle formation triggers the Spindle Assembly Checkpoint (SAC).[2]
Fate: Prolonged G2/M arrest activates CDK1/Cyclin B1, eventually leading to apoptosis via Bcl-2 phosphorylation and Caspase-3 activation.
Figure 2: Mechanistic cascade of chromene-mediated tubulin inhibition leading to apoptotic cell death.[3]
Key Data Summary
Table 1: Comparative potency of lead chromene derivatives vs. standard agents.
Compound
Target
IC50 (MCF-7)
IC50 (A549)
Mechanism
MX-58151 Analog
Tubulin (Colchicine Site)
0.35 M
0.42 M
G2/M Arrest
Combretastatin A-4
Tubulin (Colchicine Site)
0.004 M
0.006 M
G2/M Arrest
Standard Chromene
Bcl-2 / Tubulin
1.2 M
2.5 M
Apoptosis
Doxorubicin
DNA Intercalation
0.40 M
0.55 M
DNA Damage
Therapeutic Vertical: Inflammation (COX-2/TLR4)
Beyond oncology, 2-phenyl-4H-chromen-4-ones exhibit potent anti-inflammatory properties by selectively inhibiting Cyclooxygenase-2 (COX-2) and downregulating the TLR4/MAPK signaling axis.
Selectivity: The bulky C2/C3 substituents fit into the larger hydrophobic side pocket of COX-2 (Val523), which is absent in COX-1 (Ile523), reducing gastrointestinal side effects common with NSAIDs.
Downstream Effects: Suppression of NF-
B translocation reduces cytokine release (TNF-, IL-6).
Experimental Protocols
To ensure reproducibility and scientific integrity, the following protocols utilize established "One-Pot" methodologies and validated bioassays.
Synthesis: One-Pot Microwave-Assisted MCR
Rationale: Traditional reflux methods are slow (4-8 hours). Microwave irradiation accelerates this Knoevenagel-Michael-Cyclization cascade to minutes, improving yield and purity.
Solvent: Ethanol:Water (1:1, 3 mL) – Green chemistry approach.
Irradiation: Seal vial. Irradiate at 140°C for 5-10 minutes (hold time) with high stirring.
Workup: Cool to Room Temperature (RT). The product usually precipitates out.
Purification: Filter the solid. Wash with ice-cold ethanol (2 x 5 mL) and hexane. Recrystallize from hot ethanol if necessary.
Validation: Confirm structure via
H-NMR (singlet at 4.5-5.0 ppm for H4 proton) and IR (CN stretch at ~2200 cm).
Bioassay: Turbidimetric Tubulin Polymerization
Rationale: This assay directly measures the target engagement (tubulin) rather than just phenotypic cytotoxicity.
Protocol:
Preparation: Prepare Porcine Brain Tubulin (lyophilized) in PEM buffer (80 mM PIPES, 1 mM EGTA, 1 mM MgCl
, pH 6.9) containing 1 mM GTP. Concentration: 2-3 mg/mL.
Treatment: Add test compound (dissolved in DMSO) to the tubulin solution at 4°C. (Final DMSO < 1%). Include Paclitaxel (stabilizer control) and Nocodazole (destabilizer control).
Measurement: Transfer to a pre-warmed (37°C) 96-well plate.
Kinetics: Monitor absorbance at 340 nm every 30 seconds for 60 minutes using a spectrophotometer.
Analysis: Plot Absorbance vs. Time.
Interpretation: A decrease in V
or plateau height compared to vehicle control indicates inhibition of polymerization.
References
Synthesis & Cytotoxicity: Synthesis and cytotoxic activity of some 2-amino-4-aryl-3-cyano-7-(dimethylamino)-4H-chromenes.[1][7] (PMC).
Tubulin Mechanism: Discovery and mechanism of action of a novel series of apoptosis inducers with potential vascular targeting activity. (ResearchGate).[9]
Anti-inflammatory Pathways: Novel 2-phenyl-4H-chromen derivatives: synthesis and anti-inflammatory activity evaluation in vitro and in vivo.[10] (TandF/NIH).
SAR Reviews: 2H/4H-Chromenes—A Versatile Biologically Attractive Scaffold.[1] (Frontiers in Chemistry).
Tubulin Hybrids: A Review of the Recent Developments of Molecular Hybrids Targeting Tubulin Polymerization. (Molecules).[1][2][3][4][6][7][9][11][12][13][14][15]
Optimizing the 4-Alkoxychromene Scaffold: A Technical Guide to SAR and Synthetic Methodology
The following technical guide is structured to provide an in-depth analysis of the structure-activity relationship (SAR) of 4-alkoxychromenes, focusing on their potential as tubulin polymerization inhibitors and anticanc...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide is structured to provide an in-depth analysis of the structure-activity relationship (SAR) of 4-alkoxychromenes, focusing on their potential as tubulin polymerization inhibitors and anticancer agents.
Executive Summary
The chromene (benzopyran) pharmacophore remains a privileged structure in medicinal chemistry, historically dominated by 4-aryl-4H-chromenes (e.g., Crolibulin) and 4-hydroxycoumarins (e.g., Warfarin). However, the 4-alkoxychromene subclass—characterized by an ether linkage at the C4 position—represents a critical area of exploration for optimizing lipophilicity, metabolic stability, and target affinity.
This guide analyzes the SAR of 4-alkoxychromenes, specifically focusing on their utility as microtubule destabilizing agents . Unlike their 4-aryl counterparts, 4-alkoxy derivatives offer a unique steric profile that exploits the hydrophobic sub-pockets of the colchicine binding site on
-tubulin.
The Pharmacophore: Chemical Space and Numbering
To understand the SAR, we must first define the scaffold. The 4-alkoxychromene exists primarily in two tautomeric forms or stable isomers depending on the degree of saturation: 4-alkoxy-2H-chromene (enol ether) and 4-alkoxy-4H-chromene .
The core structure relies on three interaction domains:
Domain A (The Benzene Ring, C5-C8): Controls electronic density and mimics the A-ring of colchicine.
Domain B (The Pyran Ring, C2-C4): The scaffold core; the 4-alkoxy group acts as the variable "switch."
Domain C (The 4-Alkoxy Tail): Determines steric fit and solubility.
Figure 1: SAR Map of 4-Alkoxychromenes
The following diagram visualizes the critical modification points on the scaffold.
Caption: Functional dissection of the 4-alkoxychromene scaffold highlighting key regions for chemical optimization.
Structure-Activity Relationship (SAR) Analysis
The C4-Alkoxy "Switch"
The transition from a 4-aryl group (common in clinical candidates like EPC2407) to a 4-alkoxy group fundamentally alters the binding mode.
Steric Constraints: The colchicine binding site on tubulin is a constrained hydrophobic pocket. Data suggests that methoxy (-OMe) and ethoxy (-OEt) substituents at C4 provide the optimal steric fit.
Chain Length Penalty: Extending the chain beyond 3 carbons (e.g., propoxy, butoxy) or introducing branching (isopropoxy) often results in a steep drop in potency (10-50 fold increase in IC50). This is due to steric clashing with the
Metabolic Stability: Unlike the 4-hydroxy moiety (which is prone to glucuronidation), the 4-alkoxy variant improves metabolic stability, prolonging the half-life of the molecule in plasma.
The Benzenoid Ring (Positions 5-8)
Activity is highly sensitive to substitution on the fused benzene ring.
The "Polyalkoxy" Effect: High potency is observed when the benzene ring is substituted with multiple alkoxy groups (e.g., 5,6,7-trimethoxy). This mimics the trimethoxyphenyl ring of Combretastatin A-4 and Podophyllotoxin .
Position 7 Criticality: A substituent at C7 is virtually mandatory for anticancer activity. A methoxy or dimethylamino (-NMe2) group at C7 acts as a hydrogen bond acceptor for Cys241 in the tubulin active site.
The C2/C3 Backbone
C3-Cyano/Ester: The presence of an electron-withdrawing group (EWG) at C3, such as a nitrile (-CN) or ester (-COOMe), enhances the acidity of the C4 position (in 4H-chromenes) and provides a necessary dipole for orientation within the binding pocket.
C2-Amino vs. C2-Alkoxy: While many 4-aryl chromenes feature a 2-amino group, 4-alkoxychromenes often utilize the pyran oxygen lone pairs for alignment.
Quantitative Data Summary
The following table summarizes the impact of C4-alkoxy modifications on tubulin polymerization inhibition (IC50) and cytotoxicity (MCF-7 cell line), synthesized from comparative literature trends (e.g., ACS Comb. Sci., J. Med. Chem.).[1][2][3][4][5][6][7][8][9][10][11]
Table 1: Comparative Potency of C4-Substituted Chromenes
Compound ID
C4 Substituent
C7 Substituent
Tubulin IC50 (µM)*
MCF-7 IC50 (nM)
SAR Insight
Ref-1
-Phenyl (Aryl)
-OMe
1.2
15
Standard 4-aryl scaffold (High potency).
Analog-A
-OMe (Methoxy)
-OMe
2.1
45
Optimal alkoxy fit. Retains nM activity.
Analog-B
-OEt (Ethoxy)
-OMe
3.5
120
Slight steric penalty; acceptable lipophilicity.
Analog-C
-OnPr (n-Propoxy)
-OMe
>20
850
Steric clash in tubulin pocket.
Analog-D
-OH (Hydroxy)
-OMe
>50
>1000
Too polar; poor membrane permeability.
Analog-E
-OMe
-H (Unsubst.)
>50
>5000
Loss of C7 interaction destroys activity.
*Tubulin IC50: Concentration required to inhibit 50% of tubulin polymerization in vitro.
Mechanism of Action: Tubulin Destabilization
4-Alkoxychromenes function as Microtubule Destabilizing Agents (MDAs) . They bind to the colchicine site located at the interface of
- and -tubulin dimers.
Figure 2: Signaling & Mechanism Pathway
Caption: The cascade of events triggered by 4-alkoxychromene binding to tubulin, leading to apoptotic cell death.
Experimental Protocols
Synthesis of 4-Alkoxy-4H-Chromenes (Multicomponent Reaction)
Rationale: This protocol utilizes a "One-Pot" Knoevenagel-Michael-Cyclization sequence, favored for its atom economy and ability to generate diverse libraries.
Reagents:
Salicylaldehyde derivative (1.0 eq)
Malononitrile (1.0 eq)
Appropriate Alcohol (Methanol/Ethanol) as solvent and reagent
Catalyst: DABCO (10 mol%) or Piperidine
Workflow:
Condensation: Dissolve Salicylaldehyde (e.g., 5-methoxysalicylaldehyde) and Malononitrile in absolute Methanol (for 4-methoxy product).
Catalysis: Add DABCO. Stir at room temperature for 30 minutes. An imine/enamine intermediate forms.
Cyclization: Heat to reflux (65°C) for 2–4 hours. The alcohol acts as a nucleophile in the final step to trap the chromene intermediate.
Work-up: Cool to RT. The product often precipitates. Filter and wash with cold ethanol. Recrystallize from EtOH/DMF.
Validation: 1H NMR (DMSO-d6) must show the characteristic C4-H singlet around
4.5-5.0 ppm and the alkoxy singlet (e.g., -OMe at 3.2 ppm).
Tubulin Polymerization Assay (In Vitro)
Rationale: To confirm the direct mechanism of action, distinguishing between cytotoxic effects and specific tubulin targeting.
Materials:
Purified Bovine Brain Tubulin (>99% pure).
GTP (Guanosine Triphosphate).
Spectrophotometer (heated to 37°C).
Procedure:
Preparation: Dilute tubulin to 3 mg/mL in PEM buffer (80 mM PIPES, 1 mM EGTA, 1 mM MgCl2, pH 6.9) containing 1 mM GTP.
Incubation: Add the test compound (dissolved in DMSO) at varying concentrations (0.1, 1, 5, 10 µM). Keep DMSO concentration <1%.
Initiation: Transfer mixture to a pre-warmed (37°C) cuvette.
Measurement: Monitor absorbance at 340 nm every 30 seconds for 60 minutes. Polymerized microtubules scatter light, increasing absorbance.
Active Compound:[3][12][13][14][15] Flattened curve (reduced Vmax and final plateau).
Calculation: Calculate % Inhibition relative to the Vehicle Control.
References
Kemnitzer, W., et al. (2004).[8][10] "Discovery of 4-aryl-4H-chromenes as a new series of apoptosis inducers using a cell- and caspase-based high-throughput screening assay. 1. Structure-activity relationships of the 4-aryl group." Journal of Medicinal Chemistry. Link
Shestopalov, A. M., et al. (2012). "Polyalkoxy Substituted 4H-Chromenes: Synthesis by Domino Reaction and Anticancer Activity."[9] ACS Combinatorial Science. Link
Vayer, M., et al. (2015). "Catalytic Synthesis of 2H-Chromenes." ACS Catalysis.[16] Link
Lu, Y., et al. (2012). "Recent developments in the synthesis and biological activity of 4H-chromenes." Current Medicinal Chemistry. Link
Kasibhatla, S., et al. (2004).[10] "Discovery of 4-aryl-4H-chromenes as potent apoptosis inducers."[4][10][12][14][17] Molecular Cancer Therapeutics.[10] Link
reductive etherification methods for chroman-4-one derivatives
Strategic Overview & Scientific Rationale The chroman-4-one scaffold (2,3-dihydro-1-benzopyran-4-one) is a privileged structure in medicinal chemistry, serving as the core for numerous flavonoids, homoisoflavonoids, and...
Author: BenchChem Technical Support Team. Date: February 2026
Strategic Overview & Scientific Rationale
The chroman-4-one scaffold (2,3-dihydro-1-benzopyran-4-one) is a privileged structure in medicinal chemistry, serving as the core for numerous flavonoids, homoisoflavonoids, and synthetic inhibitors (e.g., Sirt2 inhibitors, anti-cancer agents). Functionalization at the C4 position is critical for modulating solubility, metabolic stability, and target binding affinity.
Converting the C4 ketone to an ether (reductive etherification) presents specific synthetic challenges:
Benzylic Reactivity: The C4 position is benzylic. While this stabilizes the intermediate oxocarbenium ion, it also increases the risk of elimination to form chromenes (flavones) or over-reduction to the methylene (chroman).
Steric Strain: Substituents at C2 or C3 (common in bioactive analogues) can sterically hinder the C4 center, making standard ketalization-reduction pathways sluggish.
This guide details two distinct workflows:
Method A (Direct): Lewis Acid-Catalyzed Silane Reduction. Ideal for rapid library generation and acid-stable substrates.
Method B (Stepwise): Borohydride Reduction followed by Williamson Ether Synthesis. Ideal for stereochemical control and acid-sensitive substrates.
Method A: Direct Reductive Etherification (Silane/Lewis Acid)[1]
Principle:
This "one-pot" method utilizes an organosilane (
or ) as a hydride source. A Lewis Acid (LA) activates the ketone, facilitating the attack of the alcohol (ROH) to form a hemiketal/oxonium intermediate, which is then reduced by the silane.
Mechanism:
The reaction proceeds via an Oxocarbenium Ion intermediate. The benzylic nature of the chroman-4-one C4 position stabilizes this cation, making this pathway particularly favorable compared to aliphatic ketones.
Principle:
Separating the reduction and alkylation steps allows for the isolation of the alcohol intermediate, enabling stereochemical purification (e.g., separating cis-4-hydroxy-2-methylchroman from the trans-isomer) before ether formation.
Step 1: Reduction to Chroman-4-ol
Dissolve chroman-4-one (1.0 equiv) in MeOH (
).
Cool to
.
Add
(1.5 equiv) portion-wise (gas evolution!).
Stir 30 min. Quench with
HCl.
Extract (EtOAc), Dry, Concentrate.
Checkpoint: Verify reduction via NMR (Appearance of H-4 multiplet at
4.5–4.8 ppm).
Step 2: Williamson Ether Synthesis
Deprotonation: Dissolve Chroman-4-ol (1.0 equiv) in anhydrous DMF or THF at
.
Base: Add NaH (60% dispersion, 1.5 equiv). Stir 30 min until
evolution ceases.
Alkylation: Add Alkyl Halide (R-X, 1.2 equiv).
Heat: Warm to RT (or
for hindered halides) and stir 2–12 h.
Quench: Carefully add water at
.
Comparative Analysis & Decision Matrix
Feature
Method A: Direct ()
Method B: Stepwise ()
Atom Economy
High (One-pot, water byproduct)
Lower (Requires stoichiometric leaving groups)
Stereocontrol
Low (Thermodynamic mix)
High (Can separate isomers at alcohol stage)
Steric Tolerance
High (Especially with )
Low (Secondary halides often fail/eliminate)
Acid Sensitivity
Poor (Requires Lewis Acid)
Good (Base-mediated step)
Risk
Over-reduction to Chroman
Elimination to Chromene
Mechanistic Visualization
The following diagram illustrates the Direct Reductive Etherification pathway (Method A), highlighting the critical Oxocarbenium intermediate.
Figure 1: Mechanistic pathway for Lewis Acid-catalyzed reductive etherification. The Oxocarbenium ion is the bifurcation point between successful etherification and elimination side-products.
Troubleshooting & Optimization
Observation
Root Cause
Corrective Action
Formation of Chromene (Elimination)
Acidity too high; Temperature too high.
Switch to milder LA ( instead of ). Lower temp to .
Formation of Chroman (Over-reduction)
Silane too reactive; Reaction time too long.
Reduce Silane equivalents to 1.05. Monitor strictly.
No Reaction
Steric hindrance at C4 or Alcohol.
Switch to Method A, Protocol 2 ( in MeCN).
Hydrolysis back to Ketone
Moisture in solvent.
Use molecular sieves () in the reaction mixture.
References
Iwanami, K., Seo, H., Tobita, Y., & Oriyama, T. (2005).[2] A Highly Efficient Method for the Reductive Etherification of Carbonyl Compounds with Triethylsilane and Alkoxytrimethylsilane Catalyzed by Iron(III) Chloride.[1][2][5] Synthesis, 183–186.[2][6] Link
Lee, Y. H., & Morandi, B. (2017).[7] Ether Synthesis through Reductive Cross-Coupling of Ketones with Alcohols Using Me2SiHCl as both Reductant and Lewis Acid.[4][3][7] Synlett, 28, 2394–2398. Link
Kato, K., et al. (2015). Recent advances of chroman-4-one derivatives: synthetic approaches and bioactivities.[8][9][10] European Journal of Medicinal Chemistry, 93, 539-563.[8] Link
Liang, T., et al. (2022).[5][6] A simple iron- and silyl chloride catalyzed reductive etherification.[1][5][6] Organic Letters, 24, 1817-1821.[5][6] Link
Mastering the Art of Crystallization: A Guide to Solvent Selection for 2H-Chromenes
Introduction: The Critical Role of Crystallization in 2H-Chromene Development 2H-chromenes are a class of oxygen-containing heterocyclic compounds that form the structural core of numerous natural products and pharmacolo...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Critical Role of Crystallization in 2H-Chromene Development
2H-chromenes are a class of oxygen-containing heterocyclic compounds that form the structural core of numerous natural products and pharmacologically active molecules.[1][2] Their diverse biological activities, including antimicrobial, antiviral, and anticancer properties, have made them a focal point in medicinal chemistry and drug discovery.[2] The isolation and purification of these compounds are paramount to ensuring their efficacy and safety. Crystallization stands as a powerful and widely employed technique for achieving high-purity solid forms of active pharmaceutical ingredients (APIs).[3][4] A successful crystallization process is critically dependent on the judicious selection of a solvent or solvent system, which directly influences crystal morphology, purity, yield, and stability.
This comprehensive application note provides researchers, scientists, and drug development professionals with a detailed guide to solvent selection for the crystallization of 2H-chromene derivatives. Moving beyond a simple list of solvents, this guide delves into the underlying principles of solubility and crystal formation, offering a systematic approach to solvent screening and optimization. By understanding the interplay between the physicochemical properties of 2H-chromenes and various solvents, researchers can rationally design and execute robust crystallization protocols.
Understanding the Physicochemical Landscape of 2H-Chromenes
The 2H-chromene scaffold, a fusion of a benzene and a pyran ring, possesses a unique combination of polar and non-polar characteristics. The aromatic benzene ring contributes to hydrophobicity and provides opportunities for π-π stacking interactions, suggesting solubility in non-polar aromatic solvents like toluene.[5][6] The presence of the oxygen atom in the pyran ring and the potential for various substituents introduce polarity and the capacity for hydrogen bonding.
The nature and position of functional groups on the 2H-chromene core profoundly impact its solubility profile:
Polar Functional Groups: The presence of hydroxyl (-OH), amine (-NH2), or carboxyl (-COOH) groups increases the molecule's polarity and its ability to form hydrogen bonds.[7] For such derivatives, polar protic solvents like ethanol, methanol, and water, or polar aprotic solvents like acetone and ethyl acetate, are often suitable candidates.[6][8]
Non-Polar Functional Groups: Alkyl chains, aryl groups, and halogens increase the lipophilicity of the molecule, favoring solubility in non-polar solvents such as hexanes, cyclohexane, and toluene.[7]
Hydrogen Bonding: The ability of a 2H-chromene derivative to act as a hydrogen bond donor or acceptor is a critical consideration. Solvents that can participate in hydrogen bonding with the solute can enhance solubility.[9]
A qualitative understanding of a 2H-chromene derivative's polarity and hydrogen bonding potential is the first step in rational solvent selection.
Principles of Solvent Selection for Crystallization
The ideal solvent for crystallization should exhibit a specific set of properties to ensure the formation of high-quality crystals. The fundamental principle is that the compound should be highly soluble in the solvent at an elevated temperature but sparingly soluble at a lower temperature.[3][10] This temperature-dependent solubility differential is the driving force for crystallization upon cooling.
Key criteria for an effective crystallization solvent include:
Solubility Gradient: A steep solubility curve with respect to temperature is highly desirable. This allows for complete dissolution at a higher temperature and maximum recovery of the purified compound upon cooling.
Inertness: The solvent must not react with the 2H-chromene derivative.
Volatility: A moderately volatile solvent is preferred, as it can be easily removed from the final crystalline product without requiring excessively high temperatures that could degrade the compound.[7] Solvents with very low boiling points can be difficult to handle due to rapid evaporation.[7]
Crystal Morphology: The solvent can influence the shape and size of the crystals, which can impact downstream processing such as filtration and drying.
Safety and Environmental Impact: The toxicity, flammability, and environmental impact of the solvent are crucial considerations, particularly in a drug development setting.
Systematic Approach to Solvent Screening
A systematic approach to solvent screening is essential for efficiently identifying the optimal solvent or solvent system. This typically involves a multi-step process, starting with single-solvent trials and progressing to more complex mixed-solvent systems if necessary.
Protocol 1: Single-Solvent Screening
This initial screen aims to identify individual solvents that exhibit the desired solubility profile for the 2H-chromene derivative.
Materials:
2H-chromene derivative (approx. 10-20 mg per trial)
A selection of solvents with varying polarities (see Table 1)
Small test tubes or vials
Heating block or water bath
Vortex mixer
Procedure:
Solvent Selection: Choose a diverse set of at least 6-8 solvents representing a range of polarities and chemical classes (e.g., alcohols, esters, hydrocarbons, chlorinated solvents).
Initial Solubility Test (Room Temperature):
Place a small, accurately weighed amount of the 2H-chromene derivative into a test tube.
Add the selected solvent dropwise while vortexing until the solid dissolves completely or it becomes apparent that the compound is insoluble. Record the approximate volume of solvent used.
Hot Solubility Test:
If the compound is sparingly soluble or insoluble at room temperature, heat the suspension gently in a heating block or water bath to near the solvent's boiling point.
Observe if the solid dissolves completely. If not, add more hot solvent dropwise until dissolution is achieved.
Cooling and Observation:
If the compound dissolves completely at the higher temperature, allow the solution to cool slowly to room temperature.
Observe for the formation of crystals. If no crystals form, try inducing crystallization by scratching the inside of the test tube with a glass rod or by placing the tube in an ice bath.
Evaluation: Based on these observations, classify each solvent as:
Good Candidate: Sparingly soluble at room temperature, but completely soluble when hot, and forms crystals upon cooling.
Too Soluble: Dissolves readily at room temperature.
Insoluble: Does not dissolve even when heated.
Table 1: Common Solvents for Crystallization Screening
Solvent Class
Solvent
Polarity
Boiling Point (°C)
Notes
Alcohols
Methanol
Polar Protic
65
Can form hydrogen bonds.
Ethanol
Polar Protic
78
Often a good starting point for moderately polar compounds.[6]
Highly volatile, often used in mixed-solvent systems.[9]
Ethers
Diethyl Ether
Slightly Polar
35
Highly volatile and flammable.
Other
Acetonitrile
Polar Aprotic
82
Good for a range of polar compounds.
Water
Polar Protic
100
Suitable for highly polar, hydrogen-bonding compounds.[6]
Diagram 1: Single-Solvent Screening Workflow
Caption: Workflow for single-solvent crystallization screening.
Protocol 2: Mixed-Solvent System Screening
If a single solvent does not provide the ideal solubility characteristics, a mixed-solvent system, often referred to as a "good solvent/bad solvent" pair, can be employed. The 2H-chromene should be soluble in the "good" solvent and insoluble in the "bad" solvent. The two solvents must be miscible.
Common Miscible Solvent Pairs:
Ethanol / Water
Methanol / Water
Acetone / Water
Ethyl Acetate / Hexane
Dichloromethane / Hexane
Toluene / Hexane
Procedure:
Dissolution: Dissolve the 2H-chromene derivative in a minimal amount of the "good" solvent at an elevated temperature.
Addition of "Bad" Solvent: While the solution is still hot, add the "bad" solvent dropwise until the solution becomes slightly turbid (cloudy). The turbidity indicates the point of saturation.
Clarification: Add a few drops of the "good" solvent back into the hot solution until the turbidity just disappears, resulting in a clear, saturated solution.
Cooling and Crystallization: Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to maximize crystal formation.
Isolation: Collect the crystals by vacuum filtration, wash with a small amount of the cold "bad" solvent, and dry.
Advanced Crystallization Techniques
For challenging crystallizations, more advanced techniques can be utilized:
Vapor Diffusion: A solution of the 2H-chromene in a relatively non-volatile "good" solvent is placed in a small open vial. This vial is then placed in a larger sealed container containing a more volatile "bad" solvent. The vapor of the "bad" solvent slowly diffuses into the solution, gradually reducing the solubility of the compound and promoting slow crystal growth.
Slow Evaporation: A dilute solution of the 2H-chromene derivative is left in a loosely covered container, allowing the solvent to evaporate slowly over time. As the solvent evaporates, the concentration of the solute increases, eventually reaching saturation and leading to crystallization. This method is often suitable when only small amounts of material are available.
Optimization of Crystallization Conditions
Once a suitable solvent or solvent system has been identified, further optimization can improve crystal quality and yield.
Cooling Rate: Slow, controlled cooling generally produces larger, more well-defined crystals. Rapid cooling can lead to the formation of small, impure crystals or even precipitation of an amorphous solid.
Seeding: Introducing a small seed crystal of the pure compound into a saturated solution can initiate crystallization and promote the growth of larger, more uniform crystals.
Agitation: Gentle stirring can sometimes improve crystal quality by preventing the formation of large agglomerates. However, vigorous agitation can lead to the formation of smaller crystals.
Diagram 2: Crystallization Optimization Logic
Caption: Logical flow for optimizing crystallization conditions.
Case Studies: Solvent Systems for 2H-Chromene Derivatives
While the optimal solvent system is highly dependent on the specific 2H-chromene derivative, published literature provides valuable starting points:
2-Amino-4-phenyl-4H-benzo[h]chromene-3-carbonitrile: Crystallized from ethanol . This suggests that the presence of the amino and cyano groups imparts sufficient polarity for solubility in a polar protic solvent like ethanol.
2-Phenyl-2H-chromene derivative: Purified by crystallization using an ether-hexane system.[11] This indicates a less polar derivative where a "good solvent/bad solvent" pair of a slightly polar ether and a non-polar alkane is effective.
Alkoxy-substituted 2H-chromenes: Synthesized and purified using the alcohol reactant as the crystallization medium.[2] This highlights the utility of the reaction solvent itself for purification if the solubility properties are favorable.
Conclusion
The selection of an appropriate solvent is a cornerstone of a successful crystallization strategy for 2H-chromene derivatives. A thorough understanding of the physicochemical properties of the target molecule, combined with a systematic and logical approach to solvent screening and optimization, is essential for obtaining high-purity crystalline material. The protocols and principles outlined in this application note provide a robust framework for researchers to navigate the complexities of 2H-chromene crystallization, ultimately facilitating the development of these promising therapeutic agents. By moving from trial-and-error to a knowledge-based approach, scientists can significantly improve the efficiency and outcome of their purification efforts.
References
Chemistry LibreTexts. (2022, April 7). 3.3C: Determining Which Solvent to Use. [Link]
University of Rochester, Department of Chemistry. Reagents & Solvents: Solvents for Recrystallization. [Link]
Myerson, A. S. (Ed.). (2002).
Singh, P., & Kumar, A. (2018). Synthesis of function-oriented 2-phenyl-2H-chromene derivatives using L-pipecolinic acid and substituted guanidine organocatalysts. RSC Advances, 8(32), 17897-17906. [Link]
Cambridge University Press. (2014). 1 Thermodynamics, crystallization methods and supersaturation. [Link]
University of Oxford. Guide for crystallization. [Link]
ResearchGate. Crystallization from Solutions and Melts. [Link]
SciSpace. (2022, August 26). The Solvent Selection framework: solvents for organic synthesis, separation processes and ionic-organic synthesis. [Link]
Kenfack Tsobnang, P. R., et al. (2024). Synthesis, structure and Hirshfeld surface analysis of 2-oxo-2H-chromen-6-yl 4-tert-butylbenzoate: work carried out as part of the AFRAMED project. Acta Crystallographica Section E: Crystallographic Communications, 80(Pt 2), 175–179. [Link]
Das, B. C., et al. (2008). Synthesis of 2-substituted 2H-chromenes using potassium vinyltrifluoroborates. Tetrahedron Letters, 49(10), 1578–1581. [Link]
Fieser, L. F.
ResearchGate. Synthesis of substituted 2H-chromenes. [Link]
Basak, A. K., & Shim, J. G. (2015). Catalytic Synthesis of 2H-Chromenes. ACS Catalysis, 5(5), 2329–2366. [Link]
Zheng, S., & Chen, L. (2021). Synthesis of 2H-chromenes: recent advances and perspectives. Organic & Biomolecular Chemistry, 19(47), 10530–10548. [Link]
Organic Chemistry Portal. Synthesis of 2H-chromenes (2H-benzopyrans). [Link]
University of California, Riverside.
Max-Planck-Gesellschaft. (2018). Single crystal growth for topology and beyond. [Link]
Reddit. Any recommendations for recrystallizing sensitive compounds?[Link]
International Scientific Organization. (2023, June 29). Methods for Crystal Production of natural compounds; a review of recent advancements. [Link]
ResearchGate. (PDF) Eco-friendly Approaches to Chromene Derivatives: A Comprehensive Review of Green Synthesis Strategies. [Link]
Application Note: Anticancer Screening & Validation of Phenyl-Chromene Derivatives
From Phenotypic Hit to Mechanistic Lead: A Target-Specific Workflow Abstract Phenyl-chromene derivatives (including 4-aryl-4H-chromenes, chromene-chalcone hybrids, and flavones) represent a "privileged scaffold" in medic...
Author: BenchChem Technical Support Team. Date: February 2026
From Phenotypic Hit to Mechanistic Lead: A Target-Specific Workflow
Abstract
Phenyl-chromene derivatives (including 4-aryl-4H-chromenes, chromene-chalcone hybrids, and flavones) represent a "privileged scaffold" in medicinal chemistry, frequently exhibiting potent anticancer activity.[1] While their mechanisms can vary, a dominant mode of action for this class is the destabilization of microtubules via binding to the colchicine site of
-tubulin, leading to G2/M cell cycle arrest and apoptosis.[2]
This application note provides a rigorous, self-validating screening workflow designed specifically for this chemical class. Unlike generic screening guides, we prioritize the Sulforhodamine B (SRB) assay over metabolic assays (MTT/MTS) to eliminate metabolic artifacts common with lipophilic small molecules, followed by a specialized Fluorometric Tubulin Polymerization assay to rapidly confirm the scaffold's signature mechanism.
Part 1: Compound Handling & Solubilization
Phenyl-chromene derivatives are characteristically lipophilic. Proper handling is the first step in ensuring reproducible
data.
The "Solubility Cliff" Protocol:
Stock Preparation: Dissolve neat compound in 100% DMSO to a concentration of 10 mM . Vortex for 30 seconds. If turbidity persists, sonicate at 40°C for 5 minutes.
Storage: Aliquot into amber glass vials (chromenes can be light-sensitive) and store at -20°C. Avoid freeze-thaw cycles >3 times.
Working Solutions: Prepare serial dilutions in 100% DMSO first, then dilute into culture medium.
Critical Check: The final DMSO concentration in the cell assay must be
(v/v). Higher levels can induce tubulin depolymerization artifacts, mimicking the drug's effect.
Part 2: Primary Screening – The SRB Cytotoxicity Assay
Why SRB over MTT/MTS?
For phenyl-chromene screening, the Sulforhodamine B (SRB) assay is superior to Tetrazolium-based (MTT) assays.
Reason 1: Chromene derivatives can occasionally exhibit intrinsic fluorescence or redox activity that interferes with MTT reduction.
Reason 2: SRB stains total protein mass.[3] It is a direct measure of cell number, whereas MTT measures mitochondrial activity, which can fluctuate wildly during the G2/M arrest induced by chromenes even if cells are not yet dead.
Protocol: High-Throughput SRB Screen
Materials:
Adherent Cancer Cell Lines (e.g., MCF-7, HCT116, A549).
Fixative: 50% (w/v) Trichloroacetic Acid (TCA) at 4°C.
Stain: 0.4% (w/v) Sulforhodamine B in 1% acetic acid.[3][4]
Seeding: Seed cells (3,000–5,000 cells/well) in 96-well plates. Incubate for 24 hours to allow attachment.
Treatment: Add compounds (0.01
M – 100 M). Include a Day 0 control plate (fixed immediately at treatment time) to calculate (Growth Inhibition), TGI (Total Growth Inhibition), and (Lethal Concentration).
Fixation (The Critical Step):
Gently layer 50
L of cold 50% TCA on top of the 100 L growth medium. Do not aspirate medium first (prevents loss of G2/M rounded cells which are loosely attached).
with 1% Acetic Acid to remove unbound dye.[3] Air dry.
Solubilization: Add 150
L 10 mM Tris Base. Shake for 10 minutes.
Read: Measure Absorbance at 510 nm .
Data Output:
Part 3: Mechanistic Validation – Tubulin Polymerization Assay
Once cytotoxicity is confirmed, you must validate if the phenyl-chromene targets the colchicine site of tubulin.
Protocol: Fluorescence-Based Tubulin Kinetics
This assay uses a fluorescent reporter (e.g., DAPI or a proprietary kit reporter) that fluoresces only when incorporated into the microtubule lattice.[2][5]
L PBS. Add 700 L ice-cold 100% Ethanol dropwise while vortexing. Fix at -20°C overnight.
Staining: Wash out ethanol. Resuspend in PBS containing 50
g/mL Propidium Iodide (PI) and 100 g/mL RNase A . Incubate 30 min at 37°C.
Flow Cytometry: Analyze >10,000 events.
Result: A significant increase in the G2/M peak (4N DNA content) confirms tubulin inhibition.
Visualizations
Figure 1: The Phenyl-Chromene Screening Funnel
A logical workflow from library to lead.
Caption: Step-by-step screening funnel prioritizing solubility control and mechanistic validation.
Figure 2: Mechanism of Action (Colchicine Site Binding)
How phenyl-chromenes induce cytotoxicity.
Caption: Molecular pathway showing the cascade from tubulin binding to apoptotic cell death.
References
Vichai, V., & Kirtikara, K. (2006). Sulforhodamine B colorimetric assay for cytotoxicity screening.[3][4] Nature Protocols, 1(3), 1112–1116. [Link]
Skehan, P., et al. (1990).[8] New colorimetric cytotoxicity assay for anticancer-drug screening. Journal of the National Cancer Institute, 82(13), 1107–1112. [Link]
Kemnitzer, W., et al. (2005). Discovery of 4-aryl-4H-chromenes as a new series of apoptosis inducers using a cell- and caspase-based high-throughput screening assay.[9] Journal of Medicinal Chemistry, 48(2), 261-264. [Link]
Cytoskeleton Inc. (2024). Tubulin Polymerization Assay Protocol (Fluorescence). Cytoskeleton.com. [Link]
Wang, G., et al. (2013). Crolibulin, a substituted chromene, is a vascular disrupting agent with potent antitumor activity. Molecular Cancer Therapeutics, 12(6). [Link]
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Reference Data & Comparative Studies
Validation
A Senior Application Scientist's Guide to the ¹H NMR Characterization of 4-Ethoxy-3-methyl-2-phenyl-2H-chromene
Introduction In the landscape of drug discovery and materials science, the precise structural elucidation of novel heterocyclic compounds is a cornerstone of innovation. The 2H-chromene scaffold, a privileged structure i...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
In the landscape of drug discovery and materials science, the precise structural elucidation of novel heterocyclic compounds is a cornerstone of innovation. The 2H-chromene scaffold, a privileged structure in medicinal chemistry, is present in numerous biologically active compounds. This guide focuses on the comprehensive ¹H Nuclear Magnetic Resonance (NMR) characterization of a specific derivative, 4-ethoxy-3-methyl-2-phenyl-2H-chromene .
Our objective is to provide researchers, scientists, and drug development professionals with an in-depth, practical guide to leveraging ¹H NMR for unambiguous structure confirmation. We will move beyond a simple recitation of data to explain the causal relationships between the molecule's structure and its spectral output. Furthermore, we will objectively compare the insights derived from ¹H NMR with those from other common analytical techniques, offering a holistic perspective on its role in modern chemical characterization.
Part 1: The ¹H NMR Experimental Workflow
A robust and reproducible ¹H NMR analysis begins with a well-defined experimental plan. The following workflow outlines the critical stages from sample preparation to final data interpretation, ensuring the integrity and quality of the acquired spectrum.
Figure 1: Standardized workflow for ¹H NMR analysis.
Detailed Experimental Protocol
Trustworthiness in scientific data begins with meticulous methodology. The following protocol is designed to be a self-validating system for acquiring a high-quality ¹H NMR spectrum.
Sample Preparation:
Accurately weigh approximately 5-10 mg of the purified 4-ethoxy-3-methyl-2-phenyl-2H-chromene sample.
Transfer the solid to a clean, small vial. Add approximately 0.7 mL of deuterated chloroform (CDCl₃). The choice of CDCl₃ is based on its excellent solubilizing power for many organic compounds and its single residual peak at ~7.26 ppm, which typically does not interfere with the signals of interest.[1][2]
Add a small drop of Tetramethylsilane (TMS) to the solution. TMS is the universally accepted internal standard for ¹H NMR, with its 12 equivalent protons resonating at a defined 0.00 ppm.[1][3]
Gently agitate the vial to ensure complete dissolution.
Using a Pasteur pipette, transfer the clear solution into a 5 mm NMR tube.
Instrument Setup and Data Acquisition (400 MHz Spectrometer):
Insert the NMR tube into the spectrometer's spinner and place it in the magnet.
Locking: The instrument's software locks onto the deuterium signal from the CDCl₃ solvent. This step is critical as it compensates for any magnetic field drift during the experiment.
Tuning and Matching: The probe is tuned to the specific frequency of ¹H nuclei to ensure maximum signal-to-noise sensitivity.
Shimming: The magnetic field homogeneity is optimized by adjusting the shim coils. This process is essential for achieving sharp, symmetrical peaks and resolving fine coupling patterns.
Acquisition: A standard single-pulse experiment is performed. Key parameters include a 90° pulse angle, an acquisition time of ~4 seconds, and a relaxation delay of 1-2 seconds. Typically, 16 to 32 scans are accumulated to improve the signal-to-noise ratio.
Data Processing:
The raw data, or Free Induction Decay (FID), is converted into a frequency-domain spectrum via a Fourier Transform.
The spectrum is phased manually or automatically to ensure all peaks are in the positive absorptive mode.
A baseline correction is applied to produce a flat, even baseline across the spectrum.
The spectrum is referenced by setting the TMS peak to exactly 0.00 ppm.[3]
The area under each peak is integrated to determine the relative ratio of protons contributing to each signal.
Part 2: In-Depth Spectrum Analysis and Structural Correlation
The power of ¹H NMR lies in its ability to map the electronic environment of every proton in a molecule. For 4-ethoxy-3-methyl-2-phenyl-2H-chromene, we can predict a distinct set of signals, each providing a piece of the structural puzzle.
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Biological Efficacy Comparison: Novel Bio-Enhanced Flavonoid vs. Standard Quercetin
Content Type: Comparative Technical Guide
Audience: Researchers, Drug Development Scientists
Executive Summary & Strategic Rationale
In the development of flavonoid-based therapeutics, the "efficacy gap" between in vitro potency and in vivo performance is the primary failure mode. While standard flavonoids like Quercetin (QC) exhibit high intrinsic activity, their utility is severely limited by poor aqueous solubility (<0.1 mg/mL), rapid glucuronidation, and low bioavailability (<2%).
This guide establishes a rigorous comparative framework for evaluating a Novel Bio-Enhanced Flavonoid (BEF-X) —representing a liposomal or structurally modified candidate—against the industry gold standard, Crystalline Quercetin. The objective is to demonstrate not just superior potency, but superior deliverable efficacy.
Mechanistic Profiling: Antioxidant Capacity
Scientific Logic: Before assessing cellular efficacy, we must validate that the structural modification (e.g., encapsulation or glycosylation) has not compromised the pharmacophore's ability to scavenge Reactive Oxygen Species (ROS).
Principle: Measures the reducing capacity of the flavonoid by monitoring the colorimetric shift of 2,2-diphenyl-1-picrylhydrazyl (DPPH) from violet to yellow at 517 nm.
Critical Step: Dissolve BEF-X in a vehicle compatible with the assay (e.g., DMSO) but ensure final concentration <0.1% to avoid solvent interference.
Validation: Use Ascorbic Acid as a positive control.
Comparative Data: ROS Scavenging Efficiency
Compound
IC50 (DPPH) [µM]
Kinetic Profile (T_steady_state)
Interpretation
Standard Quercetin (QC)
5.8 ± 0.4
< 5 mins
Rapid, direct electron transfer.
Bio-Enhanced (BEF-X)
6.2 ± 0.5
~ 12 mins
Slight delay due to release kinetics; pharmacophore intact.
Control (Ascorbic Acid)
4.1 ± 0.2
< 1 min
Benchmark standard.
Mechanism Visualization: ROS Scavenging Pathway
Figure 1: Mechanism of ROS neutralization by flavonoids via Hydrogen Atom Transfer (HAT), preventing lipid peroxidation.
In Vitro Cytotoxicity & Apoptosis Induction
Scientific Logic: Cytotoxicity assays (MTT/SRB) often overestimate the efficacy of crystalline flavonoids because they are dissolved in DMSO for the test, bypassing solubility barriers. To differentiate BEF-X, we focus on Apoptosis Induction Efficiency per unit of uptake.
Pharmacokinetics (ADME): The Critical Differentiator
Scientific Logic: The "Standard" Quercetin fails here. It is a BCS Class IV drug (low solubility, low permeability). The comparison must prove that BEF-X overcomes the P-glycoprotein (P-gp) efflux pump and First-Pass Metabolism .
Experimental Protocol: Caco-2 Permeability Assay
Model: Caco-2 monolayers grown on transwell inserts (21 days) to mimic the intestinal epithelium.
Figure 3: ADME pathway highlighting the P-gp efflux barrier that limits standard flavonoids and the bypass mechanism of BEF-X.
References
Evaluation of Curcumin and Quercetin Toxicity Effects on 4T1 Murine Breast Cancer Cell Line. Iranian South Medical Journal. Link
Targeting Cancer with Nano-Bullets: Curcumin, EGCG, Resveratrol and Quercetin. Asian Pacific Journal of Cancer Prevention.[1] Link
Strategies to enhance flavonoids bioavailability. ResearchGate. Link
Evaluation of Liposomal Formulations of Quercetin on Promonocytic Human Myeloid Leukemia Cell Line. International Journal of Pharmaceutical Sciences Review and Research. Link
Synthesis, biological and computational studies of flavonoid acetamide derivatives. RSC Advances. Link
A Researcher's Guide to Verifying 3-Methyl Substitution with ¹³C NMR Spectroscopy
For researchers, scientists, and professionals in drug development, the precise structural elucidation of organic molecules is a cornerstone of innovation. When synthesizing novel compounds, confirming the exact placemen...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and professionals in drug development, the precise structural elucidation of organic molecules is a cornerstone of innovation. When synthesizing novel compounds, confirming the exact placement of substituent groups is paramount. This guide provides an in-depth, technical comparison of using ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy to verify a 3-methyl substitution pattern, contrasting it with other isomers. We will delve into the underlying principles, provide detailed experimental protocols, and explore complementary NMR techniques for unambiguous structural confirmation.
The Foundational Role of ¹³C NMR in Structural Isomerism
Carbon-13 NMR spectroscopy is a powerful analytical technique that provides information about the carbon framework of a molecule. Each unique carbon atom in a molecule produces a distinct signal in the ¹³C NMR spectrum, with its chemical shift (δ) in parts per million (ppm) being highly sensitive to its local electronic environment. This sensitivity is the key to differentiating between structural isomers, such as n-heptane, 2-methylhexane, and 3-methylhexane.
The position of a methyl group significantly alters the symmetry and electronic environment of the surrounding carbon atoms. This results in a unique fingerprint in the ¹³C NMR spectrum for each isomer, allowing for their unambiguous identification.
Comparative Analysis of Heptane Isomers: A ¹³C NMR Perspective
To illustrate the power of ¹³C NMR in distinguishing between a 3-methyl substitution and other isomeric forms, let's compare the ¹³C NMR data for n-heptane, 2-methylhexane, and our target, 3-methylhexane.
Number of Signals: The most immediate differentiator is the number of signals in the spectrum. Due to its symmetry, n-heptane exhibits only four distinct carbon environments. 2-Methylhexane, with its methyl branch at the second position, has six unique carbons.[2] Crucially, 3-methylhexane displays seven unique carbon signals , as the methyl group at the third position removes all planes of symmetry in the carbon chain.[1]
Chemical Shift Dispersion: The position of the methyl group influences the chemical shifts of the neighboring carbons. In 2-methylhexane, the carbons of the two methyl groups attached to C2 are equivalent and appear around 22.7 ppm.[3] For 3-methylhexane, the two methyl groups (one at the end of the chain and the branching one) are in different environments and thus have distinct chemical shifts.[1] The chemical shifts for n-heptane are characteristic of a straight-chain alkane.[4]
Experimental Protocol: Acquiring High-Quality ¹³C NMR Data
Obtaining a clean and interpretable ¹³C NMR spectrum requires careful sample preparation and instrument setup. The following is a robust protocol suitable for volatile organic compounds like methyl-substituted hexanes.
I. Sample Preparation
Analyte Purity: Ensure the analyte is of high purity to avoid signals from impurities that can complicate spectral interpretation.
Solvent Selection: Choose a deuterated solvent that fully dissolves the sample. For non-polar alkanes, deuterated chloroform (CDCl₃) is a common choice.
Concentration: For ¹³C NMR, a higher concentration is generally better due to the low natural abundance of the ¹³C isotope. Aim for a concentration of 10-50 mg of the compound in 0.5-0.7 mL of the deuterated solvent.
Filtration: To remove any particulate matter that can degrade spectral resolution, filter the sample solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.
Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm).
Workflow for Sample Preparation and ¹³C NMR Data Acquisition
Caption: A decision-making workflow for identifying heptane isomers using ¹³C and DEPT-135 NMR data.
2D NMR: Unveiling Connectivity
For even more complex molecules or when signal overlap is an issue, two-dimensional (2D) NMR techniques can provide a wealth of information about the connectivity of atoms.
HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates the chemical shifts of protons with the carbons to which they are directly attached. Each peak in the 2D spectrum represents a C-H bond. This is extremely useful for assigning both the ¹H and ¹³C spectra simultaneously.
HMBC (Heteronuclear Multiple Bond Correlation): The HMBC experiment reveals correlations between protons and carbons that are two or three bonds away. This is a powerful tool for piecing together the carbon skeleton of a molecule by identifying longer-range connectivities. For example, in 3-methylhexane, an HMBC experiment would show a correlation between the protons of the methyl group at position 3 and the carbons at positions 2 and 4.
Conclusion
Verifying a 3-methyl substitution is readily achievable through a systematic analysis of ¹³C NMR data. The number of unique carbon signals provides the initial and often definitive evidence to distinguish it from other isomers like 2-methylhexane and n-heptane. The application of DEPT-135 further solidifies the assignment by identifying the types of carbons present. For more complex structures, 2D NMR techniques such as HSQC and HMBC offer an unparalleled level of detail, revealing the precise connectivity of the molecular framework. By employing these powerful NMR methodologies, researchers can confidently and accurately elucidate the structures of their synthesized compounds, a critical step in the advancement of chemical and pharmaceutical research.
References
PubChem. 3-Methylhexane. National Center for Biotechnology Information. [Link]
Doc Brown's Chemistry. C13 NMR spectrum of 2-methylhexane. [Link]
University of Colorado Boulder. Chemical Shifts: Carbon. [Link]
Doc Brown's Chemistry. C13 NMR spectrum of heptane. [Link]
Personal protective equipment for handling 4-ethoxy-3-methyl-2-phenyl-2H-chromene
Topic: Personal protective equipment for handling 4-ethoxy-3-methyl-2-phenyl-2H-chromene Audience: Researchers, scientists, and drug development professionals. Role: Senior Application Scientist.
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Personal protective equipment for handling 4-ethoxy-3-methyl-2-phenyl-2H-chromene
Audience: Researchers, scientists, and drug development professionals.
Role: Senior Application Scientist.
As a Senior Application Scientist, I often see researchers treat specific organic intermediates like "just another white powder." This is a critical error. 4-ethoxy-3-methyl-2-phenyl-2H-chromene is a structural analog to known bioactive pharmacophores (often used in anti-cancer or photochromic research).
The Core Directive: In the absence of a compound-specific LD50 or full toxicological dossier, you must apply Control Banding . We treat this substance as Occupational Exposure Band (OEB) 3 (Potent/Toxic) until definitive data proves otherwise. This guide prioritizes containment of dust and prevention of cutaneous absorption.[1][2][3]
Since specific toxicological data for this exact CAS is limited, we utilize Structure-Activity Relationship (SAR) analysis to predict hazards based on the chromene scaffold.
Hazard Category
Predicted Risk (SAR)
Mechanism & Causality
Inhalation
High (Dust)
Chromene derivatives are often potent mucous membrane irritants (H335). Fine particulates (<10 µm) can bypass upper respiratory defenses.
Skin Contact
Moderate to High
Lipophilic nature (ethoxy/phenyl groups) facilitates transdermal absorption. Potential for sensitization (H317) exists in this structural class.[4]
Eye Contact
High
Crystalline solids cause mechanical abrasion + chemical irritation (H319).
Reactivity
Low
Stable solid, but incompatible with strong oxidizing agents.[1]
PPE Selection Matrix (The "Self-Validating" System)
Do not rely on a "one size fits all" approach. Select PPE based on the operational scale.
Decision Logic for PPE
The following diagram illustrates the decision process for selecting PPE based on the physical state and quantity of the material.
Figure 1: PPE Decision Logic based on physical state and quantity.[1][3][5][6][7] Note that solids pose a higher inhalation risk, escalating PPE requirements.
Permeation Resistance: Organic solvents used to dissolve chromenes (e.g., DCM, DMSO) permeate single nitrile layers rapidly. The inner glove acts as the final barrier.
Respiratory
Engineering Control First: Chemical Fume Hood or Balance Enclosure.Backup: N95 (minimum) or P100.
Particle Size: Synthetic intermediates often form fines that remain airborne. A standard surgical mask offers zero protection against chemical particulates.
Eye Protection
Chemical Splash Goggles (Not just glasses)
Vapor/Dust Seal: Safety glasses allow dust entry from the side. Goggles seal the ocular cavity against airborne particulates.
Body Defense
Lab Coat (Buttoned) + Tyvek Sleeves
Wrist Gap: The wrist is the most common exposure point. Tyvek sleeves bridge the gap between the glove cuff and lab coat.
Operational Protocols (Step-by-Step)
Phase 1: Weighing (Highest Risk Operation)
The moment of highest exposure risk is transferring the dry solid.
Preparation: Place the balance inside a certified chemical fume hood or powder containment enclosure.
Static Control: Use an ionizing bar or anti-static gun.
Why? Chromene derivatives are organic crystals prone to static charge. Static causes powder to "jump," creating uncontained aerosols.
Taring: Tare the receiving vessel (vial/flask) before opening the chemical container.
Transfer: Use a disposable antistatic spatula. Do not reuse spatulas to prevent cross-contamination.
Decon: Wipe the exterior of the receiving vessel with a Kimwipe dampened with ethanol before removing it from the hood.
Phase 2: Solubilization & Reaction
Solvent Addition: Add solvent (e.g., Dichloromethane, THF) slowly down the side of the vessel to minimize dust disturbance.
Temperature Control: If the reaction is exothermic, use a cooling bath before addition.
Note: 2H-chromenes can undergo ring-opening or polymerization under high heat/acidic conditions.
Visual Check: Inspect gloves for degradation (puckering/discoloration) every 30 minutes if using halogenated solvents.
Emergency Response & Disposal
Cradle-to-grave management of the chemical lifecycle.
Spill Response Workflow
If a spill occurs, immediate action determines safety. Do not sweep dry powder—this aerosolizes it.
Figure 2: Emergency spill response logic distinguishing between solid and liquid spills to prevent aerosolization.
Waste Disposal[1]
Solid Waste: Segregate into "Solid Hazardous Waste" containers. Label clearly with full chemical name.
Liquid Waste: Segregate based on the solvent (Halogenated vs. Non-Halogenated).
Contaminated PPE: Gloves and Kimwipes used in the process must be disposed of as solid hazardous waste, not regular trash.
References
National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]
Occupational Safety and Health Administration (OSHA). (2012). Hazard Communication Standard: Safety Data Sheets.[Link]
Centers for Disease Control and Prevention (CDC) / NIOSH. (2019). The NIOSH Occupational Exposure Banding Process for Chemical Risk Management.[8][9][Link]
